Cas no 15180-69-5 (1,3-dioxan-5-yl acetate)
1,3-dioxan-5-yl acetate structure
Product Name:1,3-dioxan-5-yl acetate
CAS No:15180-69-5
MF:C6H10O4
MW:146.141202449799
CID:1325165
PubChem ID:21248730
Update Time:2025-04-20
1,3-dioxan-5-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxan-5-yl acetate
- 1,3-dioxan-5-ol, acetate
- LogP
- 15180-69-5
- PFNWMPVTQSNDEK-UHFFFAOYSA-N
- SCHEMBL10397589
- DTXSID401318870
-
- Inchi: 1S/C6H10O4/c1-5(7)10-6-2-8-4-9-3-6/h6H,2-4H2,1H3
- InChI Key: PFNWMPVTQSNDEK-UHFFFAOYSA-N
- SMILES: O1COCC(C1)OC(C)=O
Computed Properties
- Exact Mass: 146.0579
- Monoisotopic Mass: 146.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
1,3-dioxan-5-yl acetate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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